Cas no 81321-14-4 (2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1))
81321-14-4 structure
Product Name:2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1)
CAS No:81321-14-4
MF:C7H10ClNO2S
MW:207.677799701691
CID:706636
PubChem ID:2807920
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1)
- Methyl 3-amino-4-methyl-2-thiophenecarboxylate hydrochloride (1:1 )
- methyl 3-amino-4-methylthiophene-2-carboxylate;hydrochloride
- 81321-14-4
- SCHEMBL10732632
- 3-amino-4-methyl-2-thiophenecarboxylic acid methyl ester hydrochloride
- methyl 3-amino-4-methylthiophene-2-carboxylate hydrochloride
- MKGNQVLUZOTGAX-UHFFFAOYSA-N
- AKOS015898628
-
- Inchi: 1S/C7H9NO2S.ClH/c1-4-3-11-6(5(4)8)7(9)10-2;/h3H,8H2,1-2H3;1H
- InChI Key: MKGNQVLUZOTGAX-UHFFFAOYSA-N
- SMILES: Cl.S1C=C(C)C(=C1C(=O)OC)N
Computed Properties
- Exact Mass: 207.0120774g/mol
- Monoisotopic Mass: 207.0120774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Melting Point: 78 ºC
2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1) Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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